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Compound of Interest

Compound Name: Benzoximate

CAS No.: 29356-13-6

Cat. No.: B1239414

Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Benzoximate, an acaricide used in agriculture. This document is intended for

researchers, scientists, and professionals in drug development and related fields.

Chemical Identification and Properties
Benzoximate is a non-systemic acaricide with contact and stomach action, primarily used to

control spider mites on various fruit trees and ornamentals.[1][2] First introduced in Japan in

1971, it is now considered obsolete in many countries and is not approved for use in the

European Union or Great Britain.[1][3]

Table 1: Chemical Identifiers for Benzoximate
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Identifier Value

CAS Number 29104-30-1[4][5][6][7]

EC Number 249-439-1[1]

IUPAC Name
benzoic (EZ)-3-chloro-N-ethoxy-2,6-

dimethoxybenzenecarboximidic anhydride[4]

Other IUPAC Names
[(3-chloro-2,6-dimethoxybenzoyl)-ethylamino]

benzoate[5]

Molecular Formula C₁₈H₁₈ClNO₅[1][4][5][6]

InChI Key BZMIHNKNQJJVRO-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of Benzoximate

Property Value

Molecular Weight 363.79 g/mol [3][6][8]

Physical State Colorless crystals[1]

Melting Point 73 °C[2][3]

Boiling Point 483.3 ± 55.0 °C (Predicted)[2][3]

Density 1.21 g/cm³[2][3]

Water Solubility 30.26 mg/L[2][3]

logP (Octanol/Water Partition Coefficient) 2.39[9]

Synthesis of Benzoximate
While detailed, step-by-step experimental protocols for the synthesis of Benzoximate are not

widely available due to its obsolete commercial status, the general synthetic pathway can be

inferred from its chemical structure.[1] The synthesis likely involves a multi-step process

encompassing key organic reactions.
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A plausible synthetic route would involve the construction of a bridged diphenyl structure.[1]

This process would likely include:

Electrophilic Aromatic Substitution: To introduce the chloro and methoxy groups onto the

aromatic ring.

Esterification: Formation of the benzoate ester.

Condensation Reaction: To form the final active compound.

Below is a conceptual workflow for the synthesis of Benzoximate.

Conceptual Synthesis Workflow for Benzoximate

Chlorinated Aromatic Precursor Electrophilic Aromatic Substitution

Ester Precursor Esterification

Condensation Benzoximate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Benzoximate.

Mechanism of Action
The precise mode of action of Benzoximate is not fully elucidated.[1][3] However, it is known

to function as a non-systemic acaricide that exerts its effects through contact and stomach

action.[1] Evidence suggests that it may disrupt the function of the nervous system in mites.[1]

The diagram below illustrates the proposed mechanism of action.
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Proposed Mechanism of Action of Benzoximate

Application
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Caption: Proposed mechanism of action of Benzoximate.

Experimental Protocols
Detailed experimental protocols for the analysis or application of Benzoximate are scarce in

publicly available literature, a consequence of its status as an obsolete pesticide. For

researchers requiring such information, it is recommended to consult historical agricultural

science journals from the 1970s and 1980s or to develop and validate new analytical methods

based on modern chromatographic techniques such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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Toxicological and Ecotoxicological Profile
Benzoximate is reported to be of low toxicity to mammals but is an eye irritant.[1] It is

classified as harmful to aquatic life with long-lasting effects.[5]

Table 3: Toxicity Data for Benzoximate

Organism Test Result

Fish Acute ecotoxicity Moderate[1]

Daphnia Acute ecotoxicity Moderate[1]

Mammals - Low toxicity[1]

Regulatory Status
Benzoximate is not an approved active substance in the European Union under Regulation

(EC) No 1107/2009.[1][5] Similarly, it is not approved for use in Great Britain.[1] Its use is

limited to a small number of countries.[2][3]

Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute an endorsement or recommendation for the use of Benzoximate. The use

of any pesticide is subject to local laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

